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Compound of Interest
Compound Name: RWJ 50271
Cat. No.: B15606425

Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety
protocols is paramount when handling potent compounds like RWJ 50271. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to ensure the safe and effective use of this compound in a laboratory setting.
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Identifier Value
Product Name RWJ 50271
CAS Number 162112-37-0

N-(3-Hydroxypropyl)-5-methyl-1-[-4-[3-
Chemical Name (trifluoromethyl)phenyl)]-2-thiazolyl]-1H-

pyrazole-4-carboxamide[1]

Molecular Formula C18H17F3N402S

Molecular Weight 410.41

Appearance White solid[1]

Purity >99% (HPLC)

Solubility DMSO: 230 mg/mL (487.32 mM)[1]

Selective inhibitor of lymphocyte function-
Binlonical Activit associated antigen-1 (LFA-1) adhesion to
iological Activity ) ) ]
intercellular adhesion molecule-1 (ICAM-1) with

an IC50 of 5.0 yM in HL60 cells.[1][2]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
must be worn at all times when handling RWJ 50271.

PPE Category Specific Requirements
Hand Protection Wear protective gloves.
Eye/Face Protection Wear eye and face protection.
Skin and Body Protection Wear protective clothing.

This information is based on general safety data sheet recommendations for handling chemical
compounds and may need to be supplemented by a specific institutional and experimental risk
assessment.
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Handling and Storage

Proper handling and storage are crucial to maintain the integrity of RWJ 50271 and to prevent
accidental exposure.

Handling:

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.
» Wash hands thoroughly after handling.

e Do not eat, drink, or smoke when using this product.

Storage:

Store at room temperature for the solid form.

For solutions in DMSO or other solvents, store at 2-4°C for up to two weeks and at -20°C for
up to six months for long-term stability.[1]

Keep container tightly closed.

Store in a well-ventilated place.

First Aid Measures

In case of accidental exposure, immediate and appropriate first aid is critical.
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Exposure Route

First Aid Procedure

Rinse mouth. Call a POISON CENTER or

If Swallowed L
doctor/physician if you feel unwell.
If on Skin Wash with plenty of soap and water.
Remove person to fresh air and keep
If Inhaled comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.
Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
If in Eyes

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Disposal Plan

Proper disposal of RWJ 50271 and its containers is essential to prevent environmental

contamination and potential harm to others.

» Dispose of contents and container in accordance with local, regional, national, and

international regulations.

e Do not allow to enter drains or watercourses.

Experimental Workflow for Handling RWJ 50271

A systematic workflow ensures safety and experimental reproducibility.
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Preparation

[Review Safety Data Sheet (SDSD

Gon Personal Protective Equipment (PPED

:

Prepare designated work area (e.g., fume hood)
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Handling

[Weigh RWJ 50271 soIi(D
Gissolve in appropriate solvent (e.g., DMSOD
Perform experiment

Cleanup and Disposal

Gecontaminate work surfaces)
;
Gispose of waste in designated chemical waste containers]
;
Gemove and dispose of PPE properla
;
ENash hands thoroughla
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Experimental workflow for handling RWJ 50271.
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Signaling Pathway Inhibition by RWJ 50271

RWJ 50271 acts as a selective inhibitor of the interaction between Lymphocyte Function-
Associated Antigen-1 (LFA-1) and Intercellular Adhesion Molecule-1 (ICAM-1). This interaction
is a critical component of the immune response, mediating cell-cell adhesion and signaling.
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Inhibition of LFA-1/ICAM-1 interaction by RWJ 50271.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. RWJ50271,162112-37-0 - Absin [absin.net]
e 2. bocsci.com [bocsci.com]

» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
RWJ 50271]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606425/docs#essential-safety-and-operational-
guide-for-handling-rwj-50271]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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